Cas no 6766-44-5 (EXO-3,6-EPOXY-1,2,3,6-TETRAHYDROPHTHALIC ANHYDRIDE)

• Product Name: EXO-3,6-EPOXY-1,2,3,6-TETRAHYDROPHTHALIC ANHYDRIDE
• CAS No: 6766-44-5
• MF: C₈H₆O₄
• MW: 166.130842685699
• CID: 838560
• PubChem ID: 98484
• Update Time: 2025-04-19

EXO-3,6-EPOXY-1,2,3,6-TETRAHYDROPHTHALIC ANHYDRIDE Chemical and Physical Properties

Names and Identifiers

• EXO-3,6-EPOXY-1,2,3,6-TETRAHYDROPHTHALIC ANHYDRIDE
• Furan-maleic anhydride adduct
• (3ac,7ac)-3a,4,7,7a-tetrahydro-4r,7c-epioxido-isobenzofuran-1,3-dione
• 7-oxa-bicyclo[2.2.1]hept-5-ene-2endo,3endo-dicarboxylic acid anhydride
• 7-oxabicyclo< 2
• endo-3,6-Epoxy-1,2,3,6-tetrahydrophthalic anhydride
• exo-7-oxabicyclo[2.2.1] hept-5-ene-2,3-dicarboxylic
• EXO-7-OXABICYCLO[2.2.1]HEPT-5-ENE-2,3-DICARBOXYLIC ANHYDRIDE
• EXO-7-OXABICYCLO[2.2.1]HEPTENE-2,3-DICARBOXYLIC ANHYDRIDE
• 4,10-Dioxatricyclo[5.2.1.0(2,6)]dec-8-ene-3,5-dione
• 3,6-Epoxy-1,2,3,6-tetrahydrophthalic anhydride
• Z57663909
• exo-7-Oxabicyclo(2.2.1)-5-heptene-2,3-dicarboxylic anhydride
• 3a-alpha,4-beta,7-beta,7a-alpha-Tetrahydro-4,7-epoxyisobenzofuran-1,3-dione
• MFCD00077442
• MFCD00151506
• AI 3-32678
• AI3-32678
• NSC 231495
• FT-0614775
• CS-0155623
• NSC-61997
• NSC 61997
• NSC-231495
• LS-13403
• 7-Oxabicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic anhydride
• 4,7-Epoxyisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-,(3aR,4R,7S,7aS)-rel-
• 4,10-dioxatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione
• 7-oxabicyclo [2.2.1]hept-2-ene-5,6-dicarboxylic acid anhydride
• NSC190418
• 3,2,3,6-tetrahydrophthalic anhydride
• NSC61997
• NSC144085
• NSC 144085
• 4,7-Epoxyisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-, (3a-alpha,4-beta,7-beta,7a-alpha)-
• 7-Oxabicyclo[2.2.1]hept-5-ene-2, exo-
• 4,3-dione, 3a,4,7,7a-tetrahydro-
• A833080
• 7-Oxabicyclo[2,2,1]hept-5-ene-2,3-dicarboxylic anhydride
• 7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic anhydride
• FT-0626377
• AMY25220
• NSC-14002
• 3,6-Endoxo-.delta.'-tetrahydrophthalic anhydride
• 3a,4,7,7a-tetrahydro-4,7-epoxy-1,3-isobenzofurandione
• 4,10-dioxatricyclo[5.2.1.0,2,6]dec-8-ene-3,5-dione
• EN300-18360
• 6118-51-0
• 3a,4,7,7a-Tetrahydro-4,7-epoxyisobenzofuran-1,3-dione
• 3,6-Endoxo-1,2,3,6-tetrahydrophthalic anhydride
• 6766-44-5
• 4,10-dioxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• BDBM50289212
• 4,7-Epoxyisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-
• FT-0621476
• HY-W102981
• NSC14002
• NSC231495
• 3,6-Endoxo-delta'-tetrahydrophthalic anhydride
• D93473
• SCHEMBL236916
• NS00044408
• F15346
• DTXSID40863535
• AKOS000121391
• NSC-190418
• EINECS 226-570-2
• CHEMBL273883
• 7-Oxabicyclo(2.2.1)-5-heptene-2,3-dicarboxylic anhydride
• 1,4-Epoxycyclohex-5-ene-2,3-dicarboxylic anhydride
• SY036315
• 4,10-Dioxatri cyclo[5.2. 1.02.6]dec-8-ene-3,5-dione
• 5426-09-5
• E0392
• NSC-144085
• 4,10-Dioxa-tricyclo[5.2.1.0*2,6*]dec-8-ene-3,5-dione
• 4,10-dioxatricyclo[5.2.1.0,dec-8-ene-3,5-dione
• 7-Oxabicyclo[2.2.1]-5-heptene-2,3-dicarboxylic Anhydride
• NSC 14002
• 4,10-Dioxa-tricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• 4,10-dioxatricyclo[5.2.1.0(2),]dec-8-ene-3,5-dione

• Inchi： 1S/C8H6O4/c9-7-5-3-1-2-4(11-3)6(5)8(10)12-7/h1-6H
• InChI Key： QQYNRBAAQFZCLF-UHFFFAOYSA-N
• SMILES： O1C2C=CC1C1C(=O)OC(C12)=O

Computed Properties

• Exact Mass: 166.02700
• Monoisotopic Mass: 166.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Melting Point: 118 °C (dec.)(lit.)
• PSA: 52.60000
• LogP: -0.36060

EXO-3,6-EPOXY-1,2,3,6-TETRAHYDROPHTHALIC ANHYDRIDE Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• FLUKA BRAND F CODES：10-21
• RTECS：KC9650000
• Hazardous Material Identification：
• Risk Phrases：36/37/38